Cas no 58838-11-2 (1H-Pyrazole-3,5-dicarboxylic acid, 4-amino-1-phenyl-, diethyl ester)

• Product Name: 1H-Pyrazole-3,5-dicarboxylic acid, 4-amino-1-phenyl-, diethyl ester
• CAS No: 58838-11-2
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 1612724
• Update Time: 2024-09-12

1H-Pyrazole-3,5-dicarboxylic acid, 4-amino-1-phenyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,5-dicarboxylic acid, 4-amino-1-phenyl-, diethyl ester
• 1H-Pyrazole-3,5-dicarboxylic acid, 4-amino-1-phenyl-, 3,5-diethyl ester

• Inchi： 1S/C15H17N3O4/c1-3-21-14(19)12-11(16)13(15(20)22-4-2)18(17-12)10-8-6-5-7-9-10/h5-9H,3-4,16H2,1-2H3
• InChI Key： ZUYMVBSMINIVTN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C(OCC)=O)=C(N)C(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 303.12201

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Melting Point: 110-111 °C(Solv: ethanol (64-17-5))
• Boiling Point: 431.9±40.0 °C(Predicted)
• PSA: 96.44
• pka: -0.75±0.10(Predicted)